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Compound of Interest

Compound Name: 4-Methyl-2-heptanone

Cat. No.: B1266389 Get Quote

An In-depth Technical Guide to the Physical
Properties of 4-Methyl-2-heptanone
This technical guide provides a comprehensive overview of the key physical properties of 4-
Methyl-2-heptanone, with a specific focus on its boiling point and density. The information is

intended for researchers, scientists, and professionals in drug development who require

precise data and methodologies for the handling and characterization of this compound.

Physical Properties of 4-Methyl-2-heptanone
4-Methyl-2-heptanone, also known as methyl isoamyl ketone, is a colorless liquid organic

compound. It is a ketone that is used as a solvent and in various chemical syntheses. An

accurate understanding of its physical properties is crucial for its application in scientific

research and industrial processes.

Quantitative Data Summary
The physical properties of 4-Methyl-2-heptanone have been determined and are summarized

in the table below for easy reference and comparison.
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Physical Property Value Units Reference

Boiling Point 159.9 °C at 760 mmHg

Density 0.811 g/cm³

Molecular Formula C₈H₁₆O - [1]

Molecular Weight 128.21 g/mol [1][2]

Melting Point -32.24 °C

Experimental Protocols
The determination of the physical properties of a chemical compound such as 4-Methyl-2-
heptanone requires precise and standardized experimental procedures. Below are detailed

methodologies for the key experiments cited.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic physical property.[3]

Several methods can be employed for its determination, including distillation and the Thiele

tube method.[4]

1. Distillation Method:

A simple distillation is a common and effective method for determining the boiling point of a

pure liquid.[5]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle or sand bath) are required.

Procedure:

A sample of 4-Methyl-2-heptanone (at least 5 mL) is placed in the distillation flask along

with a few boiling chips or a magnetic stir bar to ensure smooth boiling.[4]
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The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor that is

distilling.[5]

The liquid is heated to its boiling point.

As the vapor condenses and collects in the receiving flask, the temperature is monitored.

The constant temperature at which the liquid distills is recorded as the boiling point.[5]

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

2. Thiele Tube Method:

This micro-method is advantageous when only a small amount of the substance is available.[4]

Apparatus: A Thiele tube, a small test tube, a capillary tube (sealed at one end), a

thermometer, a rubber band or wire to attach the test tube to the thermometer, and a heating

source.

Procedure:

A small amount of 4-Methyl-2-heptanone is placed in the small test tube.

The capillary tube is placed inside the test tube with its open end down.

The test tube is attached to the thermometer, and the assembly is placed in the Thiele

tube containing a high-boiling liquid (such as mineral oil).

The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will

emerge from the capillary tube.

The heating is stopped, and the liquid is allowed to cool.

The temperature at which the liquid is drawn back into the capillary tube is the boiling point

of the sample.[4]

Density Determination
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Density is an intensive physical property defined as the mass of a substance per unit volume.

[6]

1. Direct Measurement:

Apparatus: A balance and a graduated cylinder or a pycnometer (for higher accuracy).

Procedure:

The mass of a clean, dry graduated cylinder or pycnometer is accurately measured using

a balance.[6]

A known volume of 4-Methyl-2-heptanone is added to the graduated cylinder or the

pycnometer is filled to its calibrated volume.

The mass of the container with the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty container.

The density is calculated by dividing the mass of the liquid by its volume.[6] The

temperature at which the measurement is taken should be recorded as density is

temperature-dependent.

Mandatory Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a chemical compound like 4-Methyl-2-heptanone.
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Physical Property Determination Workflow
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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